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Compound of Interest

Compound Name: Basolite Z377

Cat. No.: B8822124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Basolite Z377, also known as MOF-177, is a metal-organic framework (MOF) renowned for its

exceptionally high surface area and porous structure. These characteristics make it a promising

candidate for a variety of applications, including gas storage and separation. This document

provides detailed application notes and experimental protocols for the use of Basolite Z377 in

the kinetic separation of gas mixtures. Kinetic separation relies on the differences in the rates

of diffusion of various gas molecules within the porous structure of the adsorbent material.

Physicochemical Properties of Basolite Z377
Property Value

Chemical Formula C54H30O13Zn4

Molar Mass 1148.37 g/mol

Surface Area (BET) 3800-4500 m²/g

Pore Volume ~1.59 cm³/g

Crystal System Cubic
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Data Presentation: Adsorption and Diffusion
Properties
The following tables summarize key quantitative data for the adsorption and diffusion of

selected gases on Basolite Z377 at 298 K. This data is crucial for evaluating its potential in

kinetic gas separation.

Table 1: Single-Component Adsorption Isotherm Data on Basolite Z377 at 298 K

Gas Pressure (Torr)
Adsorption Capacity
(mmol/g)

CO₂ 200 4.5

CO₂ 400 7.8

CO₂ 600 10.5

CO₂ 800 13.0

CH₄ 200 0.3

CH₄ 400 0.5

CH₄ 600 0.7

CH₄ 800 0.9

N₂ 200 0.1

N₂ 400 0.2

N₂ 600 0.3

N₂ 800 0.4

Table 2: Adsorption Capacities at Elevated Pressures and 298 K[1][2][3]
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Gas Pressure (bar)
Adsorption Capacity (wt.
%)

CO₂ 14 39.69

CH₄ 100 22

Table 3: Diffusion Coefficients in Basolite Z377 at 298 K[1][3][4]

Gas Average Diffusivity (m²/s)

CO₂ ~1 x 10⁻⁹

CH₄ ~1 x 10⁻⁹

N₂O ~1 x 10⁻⁹

Table 4: Calculated Adsorption Selectivity

The ideal adsorption selectivity can be calculated from the ratio of the Henry's law constants,

which are determined from the initial slope of the adsorption isotherms.

Gas Mixture Selectivity (S)

CO₂ / CH₄ ~15

CO₂ / N₂ ~45

CH₄ / N₂ ~3

Experimental Protocols
Activation of Basolite Z377
Proper activation of Basolite Z377 is critical to ensure the removal of guest molecules from the

pores and to achieve maximum surface area and adsorption capacity.

Materials:
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Basolite Z377 powder

Vacuum oven or Schlenk line

Heating mantle

High-purity inert gas (e.g., N₂ or Ar)

Protocol:

Place a known quantity of Basolite Z377 powder in a sample tube suitable for heating under

vacuum.

Attach the sample tube to a vacuum line.

Slowly evacuate the sample tube to a pressure below 10⁻³ Torr.

While under vacuum, gradually heat the sample to 120-150 °C at a rate of 1-2 °C/min.

Hold the sample at this temperature for at least 12 hours to ensure complete removal of

solvent and water molecules.

After the activation period, cool the sample down to room temperature under vacuum.

Once at room temperature, the activated Basolite Z377 can be backfilled with a high-purity

inert gas before being transferred for gas adsorption experiments.

Breakthrough Curve Measurement for Kinetic Gas
Separation
Breakthrough experiments are essential for evaluating the dynamic separation performance of

Basolite Z377. This protocol describes a typical setup for a binary gas mixture.

Materials and Equipment:

Activated Basolite Z377

Fixed-bed reactor (adsorption column)
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Mass flow controllers (MFCs) for each gas

Gas mixing chamber

Pressure and temperature sensors

Downstream gas analyzer (e.g., mass spectrometer or gas chromatograph)

High-purity carrier gas (e.g., He)

Gas mixtures for separation (e.g., CO₂/CH₄, N₂/CH₄)

Protocol:

Packing the Adsorption Column:

Carefully pack a known mass of activated Basolite Z377 into the fixed-bed reactor.

Ensure uniform packing to avoid channeling. The typical bed length can range from a few

centimeters to tens of centimeters, with an internal diameter of 4-10 mm.

System Purge:

Before introducing the gas mixture, purge the entire system, including the packed bed,

with a high-purity inert carrier gas (e.g., Helium) at a controlled flow rate (e.g., 20-50

mL/min) and desired temperature (e.g., 298 K). Continue purging until the baseline on the

gas analyzer is stable.

Introducing the Gas Mixture:

Using the mass flow controllers, introduce a gas mixture with a specific composition (e.g.,

15% CO₂ / 85% CH₄) and total flow rate into the system, bypassing the column initially to

establish a stable feed concentration measurement on the analyzer.

Initiating the Breakthrough Experiment:

Once the feed concentration is stable, switch the gas flow from the bypass to the inlet of

the packed bed reactor. This marks the start of the experiment (t=0).
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Data Acquisition:

Continuously monitor and record the composition of the gas exiting the column using the

gas analyzer as a function of time. Also, record the temperature and pressure at the inlet

and outlet of the column.

Determining Breakthrough:

The breakthrough point is reached when the concentration of the more weakly adsorbed

component (e.g., CH₄ in a CO₂/CH₄ mixture) at the outlet starts to rise significantly. The

experiment is typically continued until the outlet concentration of all components equals

the inlet concentration (saturation).

Regeneration:

After the experiment, the Basolite Z377 can be regenerated by stopping the flow of the

gas mixture and purging the column with an inert gas, often at an elevated temperature

(temperature swing adsorption) or reduced pressure (pressure swing adsorption), to

desorb the adsorbed gases.

Data Analysis from Breakthrough Curves
The breakthrough curves (plots of outlet concentration versus time) provide valuable

information:

Breakthrough Time: The time at which the less strongly adsorbed component is first detected

at the outlet.

Adsorption Capacity: The amount of each gas adsorbed per unit mass of adsorbent can be

calculated by integrating the area above the breakthrough curve.

Kinetic Selectivity: This can be determined by comparing the breakthrough times of the

different components in the mixture. A larger difference in breakthrough times indicates

higher kinetic selectivity.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b8822124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for a Breakthrough Experiment
The following diagram illustrates the logical steps involved in performing a breakthrough

experiment for kinetic gas separation.
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Caption: Workflow for a typical kinetic gas separation experiment using a packed bed of

Basolite Z377.

Signaling Pathway of Kinetic Separation
This diagram illustrates the principle of kinetic separation based on differential diffusion rates.

Gas Mixture

Basolite Z377 Pore

Outlet Gas Stream

Gas A
(Faster Diffusion) Pore Entrance

Enters Pore Rapidly Gas A
(Adsorbed)

Gas B
(Slower Diffusion)

Enters Pore Slowly

Gas B
(Breaks Through First)

Higher Initial
Concentration

Pore Interior
Diffusion Retained

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b8822124?utm_src=pdf-body
https://www.benchchem.com/product/b8822124?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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